Cas no 1808068-91-8 (cis-4-methyl-1,1-dioxo-thiolan-3-amine)

• Product Name: cis-4-methyl-1,1-dioxo-thiolan-3-amine
• CAS No: 1808068-91-8
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 5253118
• Update Time: 2026-03-09

cis-4-methyl-1,1-dioxo-thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-Amino-4-methyl-1lambda6-thiolane-1,1-dione
• (3S,4R)-3-Amino-4-methyltetrahydrothiophene 1,1-dioxide
• (3S,4R)-4-Methyl-1,1-dioxothiolan-3-amine
• cis-4-methyl-1,1-dioxo-thiolan-3-amine

• Inchi： 1S/C5H11NO2S/c1-4-2-9(7,8)3-5(4)6/h4-5H,2-3,6H2,1H3/t4-,5+/m0/s1
• InChI Key： YYGNWYCWJLWHCR-CRCLSJGQSA-N
• SMILES： S1(C[C@H]([C@@H](C)C1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 192
• XLogP3: -0.7
• Topological Polar Surface Area: 68.5

Additional information on cis-4-methyl-1,1-dioxo-thiolan-3-amine

Comprehensive Overview of cis-4-methyl-1,1-dioxo-thiolan-3-amine (CAS No. 1808068-91-8)

cis-4-methyl-1,1-dioxo-thiolan-3-amine (CAS No. 1808068-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the class of sulfolane derivatives, characterized by a five-membered ring containing a sulfur atom and two carbonyl groups. Its cis-configuration and methyl substitution at the 4-position make it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

Recent studies highlight the growing demand for sulfur-containing heterocycles like cis-4-methyl-1,1-dioxo-thiolan-3-amine, driven by their role in modulating biological activity. Researchers are exploring its potential as a chiral building block for asymmetric synthesis, a hot topic in medicinal chemistry. The compound’s 1,1-dioxo-thiolane core is also being investigated for its ability to enhance solubility and metabolic stability in drug candidates, addressing common challenges in pharmacokinetics.

In the context of green chemistry, CAS 1808068-91-8 has been evaluated for its compatibility with sustainable synthetic protocols. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in catalyst-free reactions, aligning with the industry’s shift toward eco-friendly processes. This aligns with frequent search queries such as "sustainable synthesis of sulfolanes" and "green chemistry applications of heterocyclic amines."

The compound’s amine functionality further expands its versatility, enabling derivatization into amide or urea derivatives. Such modifications are pivotal in designing enzyme inhibitors, a trending area in drug development. For instance, analogs of cis-4-methyl-1,1-dioxo-thiolan-3-amine have shown promise as kinase inhibitors in preclinical trials, responding to popular searches like "new kinase inhibitor scaffolds 2024."

Analytical characterization of CAS 1808068-91-8 typically involves NMR spectroscopy and high-resolution mass spectrometry, with its stereochemical purity being a critical quality parameter. Industrial users frequently inquire about "HPLC methods for sulfolane analysis" or "chiral separation techniques for thiolane derivatives," underscoring the need for robust analytical protocols.

From a commercial perspective, cis-4-methyl-1,1-dioxo-thiolan-3-amine is available in milligram to kilogram quantities, catering to both research and scale-up needs. Suppliers often highlight its storage stability under inert conditions, a practical consideration for laboratories. Searches like "bulk suppliers of CAS 1808068-91-8" reflect the compound’s growing market presence.

In summary, cis-4-methyl-1,1-dioxo-thiolan-3-amine (CAS No. 1808068-91-8) represents a multifaceted tool for modern chemical innovation. Its applications span drug design, agrochemical development, and green synthesis, making it a compound of enduring relevance in interdisciplinary research.